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Compound of Interest

Compound Name: 2-Nitrothioanisole

Cat. No.: B1295951

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling hazardous chemical compounds. This document
provides essential, immediate safety and logistical information for the proper handling and
disposal of 2-Nitrothioanisole (CAS No. 3058-47-7), a compound that is toxic and presents
environmental hazards. Adherence to these guidelines is critical for minimizing risks and
ensuring a safe laboratory environment.

Hazard Identification and Quantitative Data

2-Nitrothioanisole is classified as a hazardous substance. It is toxic if swallowed, in contact
with skin, or if inhaled, and may cause damage to organs through prolonged or repeated
exposure.[1] It is also harmful to aquatic life with long-lasting effects.[1][2] The table below
summarizes key quantitative data for 2-Nitrothioanisole.
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Property Value Reference
Molecular Formula C7H7NO2S [3]
Molecular Weight 169.2 g/mol [3114]
Melting Point 64.5°C [3]

Boiling Point 264.7 £ 23.0 °C (Predicted) [3]

Density 1.2628 g/cm3 [3]

GHS Hazard Statements F301, H3LL, H33L, R373, [1]

H412
Signal Word Danger [1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) strategy is the first line of defense
against exposure. The following PPE is mandatory when handling 2-Nitrothioanisole:

o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used if exposure limits are exceeded or if irritation is experienced.[5] For nuisance
exposures, a type P95 (US) or type P1 (EU EN 143) particle respirator is recommended.[6]
In situations with a high potential for exposure, a self-contained breathing apparatus (SCBA)
should be used.[2][7]

o Hand Protection: Chemical-resistant gloves, such as butyl rubber, nitrile, or neoprene, must
be worn.[8][9] Gloves must be inspected before use and disposed of properly after handling
the chemical.[6][10]

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[5][11] A face shield may be necessary for splash protection.[7]
[12]

o Skin and Body Protection: A complete chemical-resistant suit is required to prevent skin
contact.[6] This can include a one-piece coverall, a hooded two-piece chemical splash suit,

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7727416.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7727416.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/557471
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7727416.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7727416.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7727416.htm
https://www.sigmaaldrich.com/HK/en/sds/aldrich/n9780?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/n9780?userType=undefined
https://www.benchchem.com/product/b1295951?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/255114?userType=undefined
https://www.sigmaaldrich.com/US/en/sds/aldrich/103543
https://www.osha.gov/otm/section-8-ppe/chapter-1
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.sigmaaldrich.com/JP/en/sds/aldrich/255114?userType=undefined
https://www.chemicalbook.com/msds/4-nitrothioanisole.pdf
https://www.fishersci.com/store/msds?partNumber=AC128351000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138671000&countryCode=US&language=en
https://www.osha.gov/otm/section-8-ppe/chapter-1
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.sigmaaldrich.com/JP/en/sds/aldrich/255114?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

or a disposable chemical-resistant coverall.[13] Chemical-resistant boots with steel toes are
also recommended.[9][13]

Operational Plan: Step-by-Step Handling Protocol

Safe handling of 2-Nitrothioanisole requires a systematic approach from preparation to
disposal. The following protocol outlines the necessary steps to minimize exposure and prevent
accidents.

e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good
working order.[5][11]

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume
hood.[2]

o Assemble all necessary equipment and reagents before starting the experiment to
minimize movement and potential for spills.

o Clearly label all containers with the chemical name and hazard symbols.

e Handling:

[¢]

Don the appropriate PPE as detailed above before handling the chemical.

o Avoid the formation of dust and aerosols.[2][6][10][14] If working with a solid, handle it
carefully to prevent it from becoming airborne.

o Do not eat, drink, or smoke in the laboratory area where 2-Nitrothioanisole is being used.
[1][11]

o Use non-sparking tools to prevent ignition, as the compound is combustible and can form
explosive mixtures with air upon intense heating.[1][14]

o Keep the container tightly closed when not in use.[2][6][10][14]

e In Case of a Spill:
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o Evacuate the immediate area.

o Remove all sources of ignition.[15]

o Ventilate the area.

o For small spills, use an inert absorbent material to soak up the substance.[15]

o For larger spills, dike the area to prevent spreading and collect the material in a suitable
container for disposal.

o Do not allow the chemical to enter drains or waterways.[2][6][10][15]

Disposal Plan

Proper disposal of 2-Nitrothioanisole and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o All waste materials, including contaminated PPE, absorbent materials, and empty
containers, must be collected in designated, labeled, and sealed containers.

o Do not mix with other waste streams.[2]
» Disposal Procedure:

o Dispose of the chemical waste through a licensed and approved waste disposal company.
[1][2][11]

o Follow all local, state, and federal regulations for hazardous waste disposal.

o Contaminated packaging should be disposed of as unused product.[10]

Safe Handling Workflow

The following diagram illustrates the logical flow of operations for safely handling 2-
Nitrothioanisole.
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Caption: Workflow for the safe handling of 2-Nitrothioanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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